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Compound of Interest

Compound Name: 8-Hydroxydecanoyl-CoA

Cat. No.: B15597733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial suppliers for the 8-
Hydroxydecanoyl-CoA standard and detailed application notes and protocols for its use in

research and drug development. 8-Hydroxydecanoyl-CoA is a key intermediate in the

mitochondrial fatty acid β-oxidation pathway, making it a critical standard for studying metabolic

disorders and developing therapeutic interventions.

Commercial Suppliers of 8-Hydroxydecanoyl-CoA
Currently, a primary commercial supplier for high-purity 8-Hydroxydecanoyl-CoA standard is:

MedChemExpress (MCE): MCE offers 8-Hydroxydecanoyl-CoA for research purposes. The

product is available in various quantities, and researchers can request a quote through their

website. It is important to note that this product is intended for research use only.

A comprehensive list of all potential suppliers is not readily available. Researchers are

encouraged to inquire with other major suppliers of lipid standards, such as Cayman Chemical,

Santa Cruz Biotechnology, and Avanti Polar Lipids, for potential availability or custom synthesis

options.

Table 1: Commercial Supplier Information for 8-Hydroxydecanoyl-CoA
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Supplier Product Name
Catalog
Number

Purity
Available
Quantities

MedChemExpres

s

8-

Hydroxydecanoyl

-CoA

HY-CE01363 >98% (typical)
50 mg, 100 mg,

250 mg

Note: Purity and available quantities are subject to change. Please refer to the supplier's

website for the most up-to-date information.

Application Notes: The Role of 8-Hydroxydecanoyl-
CoA in Fatty Acid β-Oxidation
8-Hydroxydecanoyl-CoA is an intermediate in the mitochondrial fatty acid β-oxidation spiral.

Specifically, it is the substrate for the enzyme L-3-hydroxyacyl-CoA dehydrogenase (LCHAD),

which is a component of the mitochondrial trifunctional protein (MTP). LCHAD catalyzes the

conversion of 8-Hydroxydecanoyl-CoA to 8-oxodecanoyl-CoA, an essential step in the

breakdown of fatty acids for energy production.[1][2]

Defects in the MTP complex, including LCHAD deficiency, lead to serious inherited metabolic

disorders characterized by the accumulation of long-chain 3-hydroxyacyl-CoAs.[2][3] Therefore,

the 8-Hydroxydecanoyl-CoA standard is crucial for:

In vitro studies of fatty acid oxidation: Investigating the kinetics and inhibition of LCHAD and

the overall MTP complex.

Development of diagnostic methods: Used as a standard in mass spectrometry-based

assays for the detection of metabolic disorders.

Drug discovery: Screening for compounds that modulate the activity of enzymes involved in

fatty acid metabolism.

Below is a diagram illustrating the central role of 8-Hydroxydecanoyl-CoA in the fatty acid β-

oxidation pathway.
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Fatty Acid β-Oxidation Pathway

Experimental Protocols
Protocol 1: Quantification of 8-Hydroxydecanoyl-CoA
using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
This protocol provides a general method for the quantification of 8-Hydroxydecanoyl-CoA in

biological samples. The method should be optimized for the specific instrument and sample

matrix.
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Objective: To quantify the concentration of 8-Hydroxydecanoyl-CoA in a given sample using

an external calibration curve.

Materials:

8-Hydroxydecanoyl-CoA standard (MedChemExpress)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid

Internal standard (e.g., a stable isotope-labeled acyl-CoA)

Biological sample (e.g., cell lysate, tissue homogenate)

LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Procedure:

Standard Curve Preparation:

Prepare a stock solution of 8-Hydroxydecanoyl-CoA in a suitable solvent (e.g.,

methanol).

Perform serial dilutions of the stock solution to create a series of calibration standards with

known concentrations.

Spike each calibration standard with a fixed concentration of the internal standard.

Sample Preparation:

Thaw the biological sample on ice.

Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile) containing

the internal standard to the sample.
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Vortex and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in the initial mobile phase.

LC-MS/MS Analysis:

Inject the prepared standards and samples onto the LC-MS/MS system.

Separate the analytes using a suitable C18 reversed-phase column.

Detect the analytes using the mass spectrometer in positive ion mode with multiple

reaction monitoring (MRM).

Table 2: Example LC-MS/MS Parameters (to be optimized)
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Parameter Value

Liquid Chromatography

Column
C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8

µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient Optimized for separation of acyl-CoAs

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Mass Spectrometry

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transition (Hypothetical) Precursor ion (Q1) -> Product ion (Q3)

Collision Energy To be optimized for 8-Hydroxydecanoyl-CoA

Dwell Time 100 ms

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of 8-Hydroxydecanoyl-CoA in the samples by interpolating

their peak area ratios on the calibration curve.
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Sample & Standard Preparation

Analysis

Data Processing

Prepare Calibration Standards

Spike with Internal Standard

Prepare Biological Samples

LC Separation

MS/MS Detection (MRM)

Peak Integration

Construct Calibration Curve

Quantify Analyte
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Reagent Preparation

Assay Execution

Data Analysis

Prepare 8-Hydroxydecanoyl-CoA dilutions

Combine buffer, NAD+, and substrate in cuvette

Prepare NAD+ solution Prepare LCHAD enzyme

Add enzyme to start reaction

Monitor absorbance at 340 nm

Calculate initial reaction velocities

Plot velocity vs. substrate concentration

Determine Km and Vmax
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxydecanoyl-coa-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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